Cas no 2228199-72-0 (tert-butyl N-4-(2-aminoacetyl)-3-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-4-(2-aminoacetyl)-3-hydroxyphenylcarbamate
• CAS No: 2228199-72-0
• MF: C₁₃H₁₈N₂O₄
• MW: 266.293023586273
• CID: 5992580
• PubChem ID: 165703013
• Update Time: 2025-06-15

tert-butyl N-4-(2-aminoacetyl)-3-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(2-aminoacetyl)-3-hydroxyphenylcarbamate
• 2228199-72-0
• EN300-1899224
• tert-butyl N-[4-(2-aminoacetyl)-3-hydroxyphenyl]carbamate

• Inchi： 1S/C13H18N2O4/c1-13(2,3)19-12(18)15-8-4-5-9(10(16)6-8)11(17)7-14/h4-6,16H,7,14H2,1-3H3,(H,15,18)
• InChI Key： CYRGHJHSXCJRAC-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C(CN)=O)=C(C=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 266.12665706g/mol
• Monoisotopic Mass: 266.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 102Ų

Additional information on tert-butyl N-4-(2-aminoacetyl)-3-hydroxyphenylcarbamate

Research Brief on tert-butyl N-4-(2-aminoacetyl)-3-hydroxyphenylcarbamate (CAS: 2228199-72-0) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl N-4-(2-aminoacetyl)-3-hydroxyphenylcarbamate (CAS: 2228199-72-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of targeted therapies for neurodegenerative diseases and cancer. The presence of both aminoacetyl and hydroxyphenyl moieties in its structure allows for versatile chemical modifications, making it a valuable scaffold for medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of tert-butyl N-4-(2-aminoacetyl)-3-hydroxyphenylcarbamate as a precursor in the synthesis of novel kinase inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific tyrosine kinases implicated in tumor growth. The researchers employed a combination of molecular docking and in vitro assays to validate the binding affinity and selectivity of these derivatives, highlighting the compound's potential in oncology drug development.

Another notable application of tert-butyl N-4-(2-aminoacetyl)-3-hydroxyphenylcarbamate was reported in a recent Nature Communications article, where it was utilized as a key intermediate in the synthesis of neuroprotective agents. The study focused on designing small molecules capable of modulating amyloid-beta aggregation, a hallmark of Alzheimer's disease. The researchers synthesized a series of analogs using this compound as a starting material and evaluated their efficacy in reducing amyloid-beta fibril formation. The results indicated that certain analogs significantly attenuated neurotoxicity in neuronal cell cultures, suggesting promising therapeutic potential.

From a synthetic chemistry perspective, tert-butyl N-4-(2-aminoacetyl)-3-hydroxyphenylcarbamate has also been employed in the development of peptide-based therapeutics. A 2024 study in Organic & Biomolecular Chemistry detailed its use in solid-phase peptide synthesis (SPPS) to generate peptide conjugates with enhanced stability and bioavailability. The tert-butyl carbamate (Boc) protecting group in the molecule facilitated selective deprotection strategies, enabling efficient synthesis of complex peptide architectures. This approach has opened new avenues for the design of peptide drugs targeting GPCRs and other membrane proteins.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from tert-butyl N-4-(2-aminoacetyl)-3-hydroxyphenylcarbamate. Recent pharmacokinetic studies have identified issues related to metabolic stability and blood-brain barrier penetration, particularly for central nervous system (CNS) applications. Ongoing research aims to address these limitations through structural modifications, such as the introduction of fluorine atoms or the development of prodrug strategies. Collaborative efforts between academic and industrial researchers are expected to yield improved analogs with enhanced drug-like properties in the near future.

In conclusion, tert-butyl N-4-(2-aminoacetyl)-3-hydroxyphenylcarbamate (CAS: 2228199-72-0) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications span from kinase inhibitor development to neuroprotective agent design and peptide therapeutics. As research continues to unravel its full potential, this compound is poised to play a pivotal role in the discovery of next-generation therapeutics for a wide range of diseases. Future studies should focus on addressing current limitations while exploring novel synthetic routes and biological targets to maximize its therapeutic impact.